Cas no 918831-13-7 (3-(2-Fluorophenoxy)azetidine)

• Product Name: 3-(2-Fluorophenoxy)azetidine
• CAS No: 918831-13-7
• MF: C₉H₁₀FNO
• MW: 167.180205821991
• MDL: MFCD09861860
• CID: 796790
• PubChem ID: 20245986
• Update Time: 2025-04-19

3-(2-Fluorophenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Fluorophenoxy)azetidine
• 3-(2-Fluoro-phenoxy)-azetidine
• Azetidine, 3-(2-fluorophenoxy)-
• 3-(2-fluorophenoxy)azetidine(SALTDATA: HCl)
• SCHEMBL3832571
• SB39923
• FT-0731576
• DTXSID10604058
• EN300-1849904
• A26678
• 918831-13-7
• MFCD09861860
• AKOS012079792
• DB-079191

• MDL： MFCD09861860
• Inchi： 1S/C9H10FNO/c10-8-3-1-2-4-9(8)12-7-5-11-6-7/h1-4,7,11H,5-6H2
• InChI Key： BJPFEMLBDNVRDZ-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1CNC1

Computed Properties

• Exact Mass: 167.07500
• Monoisotopic Mass: 167.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3A^2

Experimental Properties

• Density: 1.188
• Boiling Point: 251℃
• Flash Point: 105℃
• PSA: 21.26000
• LogP: 1.50510

3-(2-Fluorophenoxy)azetidine Security Information

• HazardClass：IRRITANT